
Personal protective equipment (PPE) for
handling strontium peroxide powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079 Get Quote

Technical Support Center: Safe Handling of
Strontium Peroxide Powder
This guide provides essential safety information, troubleshooting, and frequently asked

questions regarding the appropriate personal protective equipment (PPE) for handling

strontium peroxide (SrO₂) powder. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with strontium peroxide powder?

A1: Strontium peroxide is a strong oxidizer and can cause skin, eye, and respiratory irritation.

[1][2][3][4][5] Contact with combustible materials may cause a fire.[1] Inhalation can lead to

respiratory tract irritation, coughing, and breathing difficulties.[1][5] It can also cause serious

eye damage upon contact.[3][4]

Q2: What is the minimum required PPE for handling small quantities of strontium peroxide in

a well-ventilated laboratory?

A2: For handling small quantities in a properly functioning chemical fume hood, the minimum

required PPE includes:

Eye Protection: Chemical safety goggles.[2][4]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or PVC).[2][6]

Body Protection: A lab coat or chemical-resistant apron.[2]

Q3: When is respiratory protection necessary?

A3: Respiratory protection is required when engineering controls, such as a chemical fume

hood, are not available or are insufficient to maintain airborne concentrations below exposure

limits.[1] Since no specific occupational exposure limits have been established for strontium
peroxide, it is best practice to use a NIOSH-approved respirator with particulate filters (type

P3) whenever there is a potential for inhaling the powder.[1][4]

Q4: What type of gloves are most suitable for handling strontium peroxide powder?

A4: Nitrile, neoprene, or PVC gloves are recommended for handling strontium peroxide.[2][6]

It is crucial to avoid cotton or leather gloves as they can be combustible.[2] Always inspect

gloves for any signs of degradation or punctures before use and wash hands thoroughly after

removal.[3]

Q5: What should I do in case of accidental skin or eye contact with strontium peroxide
powder?

A5:

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with

plenty of water for at least 15 minutes.[1] Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][4] Seek immediate medical

attention.[1][3]

Quantitative Data Summary
Currently, there are no established occupational exposure limits (OELs), such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), for strontium peroxide from major

regulatory bodies like OSHA or ACGIH.[1] Therefore, exposure should be kept as low as

reasonably achievable.
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Parameter Value Source

OSHA PEL Not Established [1]

ACGIH TLV Not Established [1]

Experimental Protocol: Donning and Doffing of PPE
This protocol outlines the standard procedure for putting on (donning) and taking off (doffing)

PPE to minimize contamination when working with strontium peroxide powder.

1. Donning Sequence:

Hand Hygiene: Wash hands thoroughly with soap and water.
Gown/Coveralls: Put on a disposable gown or chemical-resistant coveralls.
Respiratory Protection: If required, perform a fit check and don the NIOSH-approved
respirator.
Eye and Face Protection: Put on chemical safety goggles. If a significant splash risk exists,
also wear a face shield over the goggles.[7]
Gloves: Don the first pair of chemical-resistant gloves, ensuring the cuffs are pulled over the
sleeves of the gown. For enhanced safety, a second pair of gloves can be worn (double-
gloving).

2. Doffing Sequence (to be performed in a designated area):

Outer Gloves (if double-gloved): Remove the outer pair of gloves by peeling them off from
the cuff, turning them inside out.
Gown/Coveralls: Remove the gown or coveralls by rolling it down and away from the body,
turning it inside out.
Hand Hygiene: Perform hand hygiene.
Eye and Face Protection: Remove the face shield (if used) and then the goggles from the
back of the head forward.
Respiratory Protection: Remove the respirator from the back of the head forward.
Inner Gloves: Remove the inner pair of gloves using the same technique as the outer pair.
Final Hand Hygiene: Wash hands thoroughly with soap and water.
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PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling strontium peroxide powder.
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Hazard Assessment

PPE Selection

Action

Start: Plan to handle
strontium peroxide powder

Assess task:
- Quantity of powder

- Potential for dust generation
- Duration of handling

Is a certified chemical
fume hood available and in use?

Minimum PPE:
- Chemical safety goggles

- Chemical-resistant gloves (Nitrile/Neoprene/PVC)
- Lab coat/apron

Yes

Add NIOSH-approved
particulate respirator (P3)

No

Proceed with experiment

Full Protection:
- Chemical safety goggles & face shield

- Chemical-resistant coveralls
- Double gloves (Nitrile/Neoprene/PVC)

- NIOSH-approved respirator

Click to download full resolution via product page

Caption: PPE selection workflow for handling strontium peroxide powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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